Cas no 871231-44-6 (Potassium 3-formylphenyltrifluoroborate)
871231-44-6 structure
Potassium 3-formylphenyltrifluoroborate
Potassium 3-formylphenyltrifluoroborate Properties
Names and Identifiers
-
- Potassium 3-formylphenyltrifluoroborate
- potassium,trifluoro-(3-formylphenyl)boranuide
- AMTB084
- DTXSID70635707
- SCHEMBL9893827
- A841972
- CS-0189846
- Potassium trifluoro(3-formylphenyl)borate(1-)
- potassium trifluoro-(3-formylphenyl)boranuide;Potassium 3-formylphenyltrifluoroborate
- potassium trifluoro-(3-formylphenyl)boranuide
- 871231-44-6
- D71707
- Potassium trifluoro(3-formylphenyl)borate
- EN300-7400470
- AKOS016339823
- POTASSIUM TRIFLUORO(3-FORMYLPHENYL)BORANUIDE
- potassium;trifluoro-(3-formylphenyl)boranuide
- MFCD07784378
- Potassium 3-formylphenyl trifluoroborate
- AS-2319
- POTASSIUM 3-FORMYLPHENYLTRIFLUOROBORATE&
- +Expand
-
- MFCD07784378
- ZUJWOVZZESBYHA-UHFFFAOYSA-N
- InChI=1S/C7H5BF3O.K/c9-8(10,11)7-3-1-2-6(4-7)5-12;/h1-5H;/q-1;+1
- C1=CC(=CC(=C1)[B-](F)(F)F)C=O.[K+]
Computed Properties
- 212.00200
- 0
- 1
- 2
- 212.0022609g/mol
- 13
- 174
- 0
- 0
- 0
- 0
- 0
- 2
- nothing
- nothing
- 0
- 17.1Ų
Experimental Properties
- 1.55350
- 17.07000
- >300 °C
- White powder
- Not determined
- Air Sensitive
Potassium 3-formylphenyltrifluoroborate Price
Potassium 3-formylphenyltrifluoroborate Suppliers
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier
(CAS:871231-44-6)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:871231-44-6)
TANG SI LEI
15026964105
2881489226@qq.com
Potassium 3-formylphenyltrifluoroborate Related Literature
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Agnieszka Krogul,Jakub Cedrowski,Katarzyna Wiktorska,Jadwiga Skupińska,Grzegorz Litwinienko Dalton Trans., 2012,41, 658-666
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2. Contents
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Birgitte H. McDonagh,Gurvinder Singh,Sulalit Bandyopadhyay,Sina M. Lystvet,Joseph A. Ryan,Sondre Volden,Eugene Kim RSC Adv., 2015,5, 101101-101109
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Zhong-Ting Hu,Bo Chen RSC Adv., 2014,4, 27820-27829
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Yanxia Liu,Guixia Liu,Xiangting Dong,Jinxian Wang,Wensheng Yu Phys. Chem. Chem. Phys., 2015,17, 26638-26644
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Reza Karimi,Liena Zaidan,Joseph Sanderson Mater. Adv., 2023,4, 1403-1403
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Manuel Jesús Chan-Bacab,Luis Manuel Peña-Rodríguez Nat. Prod. Rep., 2001,18, 674-688
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Yue Li,Peng Chen,Zhi-Chao Chen,Wei Du,Qin Ouyang Org. Chem. Front., 2021,8, 5418-5423
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Xia Yang,Sujit Kootala,Jöns Hilborn,Dmitri A. Ossipov Soft Matter, 2011,7, 7517-7525
Recommended suppliers
Amadis Chemical Company Limited
(CAS:871231-44-6)Potassium 3-formylphenyltrifluoroborate
99%
25g
195.0